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Introduction
Pediatric Autoimmune Neuropsychiatric Disorders Associated with Streptococcal infections

(PANDAS) are characterized by the abrupt onset of obsessive-compulsive disorder (OCD)

and/or tic disorders following a Group A Streptococcus (GAS) infection. The prevailing

hypothesis for the pathogenesis of PANDAS is molecular mimicry, where antibodies produced

against streptococcal antigens cross-react with host neuronal proteins in the basal ganglia,

leading to a cascade of neuroinflammatory and neurobehavioral sequelae. This guide provides

an in-depth technical overview of the role of antilysin, specifically anti-streptolysin O (ASO)

antibodies, in this process, summarizing key quantitative data, detailing experimental protocols,

and visualizing the implicated signaling pathways.

Quantitative Data on Anti-Streptococcal Antibody
Titers
The presence of elevated anti-streptococcal antibody titers, such as ASO and anti-DNase B, is

a key diagnostic criterion for PANDAS. However, the utility of these markers is a subject of
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ongoing research, with studies showing variable results when comparing PANDAS patients to

control groups. The following tables summarize quantitative data from several key studies.

Table 1: Anti-Streptolysin O (ASO) Titers in PANDAS Patients vs. Controls

Study
PANDAS
Group (n)

Mean ASO
Titer
(IU/mL) ±
SD

Control
Group (n)

Mean ASO
Titer
(IU/mL) ±
SD

p-value

Murphy et al.

(2012)
41

Elevated

(Threshold

≥200)

68 Not specified

<0.05

(Elevated

titers more

likely in

PANDAS

group)

Bernstein et

al. (2010)
15

175.07 ±

209.54

14 (non-

PANDAS

OCD)

99.93 ±

124.23

0.261 (not

significant)

Pavone et al.

(2004)
22 > control 22 Not specified Significant

Kurlan et al.

(2008)
40 > control 40 Not specified Significant

Stagi et al.

(2014)
77 > control 191 Not specified Significant

Cox et al.

(2019)
311 > control 16 Not specified Significant

Luo et al.

(2004)
47 = control 19 Not specified

Not

significant

Morris-Berry

et al. (2013)
44 = control 24 Not specified

Not

significant

Table 2: Anti-DNase B Titers in PANDAS Patients vs. Controls
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Study
PANDAS
Group (n)

Mean Anti-
DNase B
Titer
(IU/mL) ±
SD

Control
Group (n)

Mean Anti-
DNase B
Titer
(IU/mL) ±
SD

p-value

Bernstein et

al. (2010)
15

446.79 ±

511.94

14 (non-

PANDAS

OCD)

285.77 ±

365.75

0.359 (not

significant)

Pavone et al.

(2004)
22 > control 22 Not specified Significant

Kurlan et al.

(2008)
40 > control 40 Not specified Significant

Murphy et al.

(2007)
41 > control 68 Not specified Significant

Stagi et al.

(2014)
77 > control 191 Not specified Significant

Cox et al.

(2019)
311 > control 16 Not specified Significant

Luo et al.

(2004)
47 = control 19 Not specified

Not

significant

Morris-Berry

et al. (2013)
44 = control 24 Not specified

Not

significant

Key Experimental Protocols
The following are detailed methodologies for key experiments that have been instrumental in

elucidating the role of anti-streptococcal antibodies in PANDAS.

Passive Transfer of Streptococcus-Induced Antibodies
in a Mouse Model
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This protocol, adapted from studies by Yaddanapudi et al., demonstrates that serum antibodies

from GAS-immunized mice are sufficient to induce PANDAS-like behavioral abnormalities in

naive mice.[1]

Experimental Workflow:

Donor Mice Preparation Recipient Mice Procedure

Immunize mice with
Group A Streptococcus

Collect serum containing
anti-streptococcal antibodies

Inject purified IgG or whole serum
intravenously or intraperitoneally

into naive recipient mice

Conduct behavioral assays
(e.g., open field, grooming analysis)

Click to download full resolution via product page

Caption: Workflow for passive antibody transfer experiment.

Methodology:

Immunization of Donor Mice:

SJL/J mice are immunized with a commercially available Group A Streptococcus antigen

preparation.

The immunization schedule typically involves an initial injection followed by booster

injections over several weeks to elicit a robust antibody response.

Serum Collection and Antibody Purification:

Blood is collected from immunized mice via cardiac puncture.

Serum is separated by centrifugation.

For some experiments, total IgG is purified from the serum using protein A/G affinity

chromatography.

Passive Transfer to Naive Mice:
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Naive, unimmunized mice are used as recipients.

A defined volume of whole serum or purified IgG from the immunized donors is injected

intravenously or intraperitoneally into the recipient mice.

Control groups receive serum or IgG from non-immunized mice.

Behavioral Assessment:

Following the antibody transfer, recipient mice are subjected to a battery of behavioral

tests to assess for PANDAS-like symptoms.

These tests may include:

Open-field test: To measure locomotor activity and anxiety-like behaviors.

Grooming analysis: To quantify repetitive, stereotyped behaviors.

Marble burying test: To assess obsessive-compulsive-like behaviors.

Immunohistochemical Analysis:

At the conclusion of behavioral testing, mouse brains are collected.

Immunohistochemistry is performed on brain sections to detect the presence of human

IgG in the basal ganglia and other relevant brain regions.

Immunofluorescence Staining for Anti-Neuronal
Antibodies in Brain Tissue
This protocol is used to visualize the binding of antibodies from PANDAS patients' serum to

specific neuronal populations in the brain.

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare thin sections of
mouse or human brain tissue

Incubate brain sections with
serum from PANDAS patients

and healthy controls

Wash and apply primary antibodies
against specific neuronal markers

(e.g., ChAT for cholinergic neurons)

Apply fluorescently-labeled
secondary antibodies that bind to

human IgG and the primary antibodies

Visualize and quantify antibody
binding using fluorescence microscopy

Click to download full resolution via product page

Caption: Workflow for immunofluorescence staining.

Methodology:

Tissue Preparation:

Mouse or post-mortem human brain tissue is fixed (e.g., with 4% paraformaldehyde) and

sectioned into thin slices (e.g., 40 µm) using a cryostat or vibratome.

Serum Incubation:

Brain sections are incubated with diluted serum from PANDAS patients or healthy controls.

This allows antibodies in the serum to bind to their target antigens in the brain tissue.

Primary Antibody Staining:
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After washing to remove unbound serum components, the sections are incubated with

primary antibodies that specifically recognize neuronal markers of interest (e.g., anti-

Choline Acetyltransferase [ChAT] to identify cholinergic interneurons).

Secondary Antibody Staining:

The sections are then incubated with a cocktail of fluorescently-labeled secondary

antibodies.

One secondary antibody is designed to bind to human IgG (the antibodies from the patient

serum), and another is designed to bind to the primary antibody against the neuronal

marker. Each secondary antibody is conjugated to a different colored fluorophore.

Microscopy and Analysis:

The stained brain sections are mounted on slides and imaged using a fluorescence or

confocal microscope.

Co-localization of the fluorescent signals from the anti-human IgG and the anti-neuronal

marker indicates that antibodies from the patient's serum are binding to that specific type

of neuron.

The intensity of the fluorescent signal can be quantified to compare the level of antibody

binding between PANDAS and control sera.

Calcium/Calmodulin-Dependent Protein Kinase II
(CaMKII) Activation Assay
This in vitro assay measures the ability of antibodies in patient serum to activate CaMKII, a key

enzyme in neuronal signaling.

Experimental Workflow:

Culture human neuronal
cell line (e.g., SK-N-SH)

Treat cells with serum from
PANDAS patients or controls

Lyse the cells to release
intracellular proteins

Measure CaMKII activity using a
radiolabeled or ELISA-based assay

Click to download full resolution via product page
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Caption: Workflow for CaMKII activation assay.

Methodology:

Cell Culture:

A human neuronal cell line, such as SK-N-SH neuroblastoma cells, is cultured in

appropriate media.

Serum Treatment:

The cultured cells are treated with serum from PANDAS patients or healthy controls for a

specified period.

Cell Lysis:

After incubation, the cells are washed and then lysed to release their intracellular contents,

including CaMKII.

CaMKII Activity Measurement:

The activity of CaMKII in the cell lysates is measured. This can be done using several

methods, including:

Radiometric assay: This involves incubating the lysate with a specific peptide substrate

for CaMKII and radiolabeled ATP. The amount of incorporated radioactivity into the

peptide is proportional to the enzyme's activity.

ELISA-based assay: This uses antibodies that specifically recognize the phosphorylated

(active) form of CaMKII or its substrates.

Signaling Pathways in PANDAS Pathogenesis
The binding of anti-streptococcal antibodies to neuronal targets in the basal ganglia is believed

to disrupt normal signaling pathways, leading to the neuropsychiatric symptoms of PANDAS.

The dopamine signaling pathway and the activation of CaMKII are central to this process.

Dopamine Receptor Signaling Disruption
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Anti-streptococcal antibodies have been shown to cross-react with dopamine D1 and D2

receptors (D1R and D2R), which are highly expressed in the basal ganglia.[2] This cross-

reactivity can lead to aberrant receptor activation and downstream signaling.

Streptococcal Infection

Neuronal Disruption in Basal Ganglia

Group A Streptococcus

Anti-Streptolysin O (ASO)
and other anti-strep antibodies

 triggers immune response 

Dopamine D1 Receptor

 cross-reacts and binds 

Dopamine D2 Receptor

 cross-reacts and binds 

CaMKII Activation

 activates  activates 

Altered Neuronal Signaling
and Gene Expression

OCD, Tics, and other
Neuropsychiatric Symptoms

Click to download full resolution via product page

Caption: Disruption of dopamine receptor signaling in PANDAS.
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Description of Pathway:

A Group A Streptococcus infection triggers an immune response, leading to the production of

anti-streptolysin O and other anti-streptococcal antibodies.

Due to molecular mimicry, these antibodies cross-react with and bind to dopamine D1 and

D2 receptors on neurons in the basal ganglia.

This antibody binding leads to the aberrant activation of these receptors.

Receptor activation triggers downstream signaling cascades, a key component of which is

the activation of Calcium/Calmodulin-dependent Protein Kinase II (CaMKII).

The dysregulation of these signaling pathways alters neuronal function and gene expression,

ultimately leading to the characteristic neuropsychiatric symptoms of PANDAS, such as OCD

and tics.

Conclusion
The pathogenesis of PANDAS is a complex interplay between a common bacterial infection

and the host's immune response, leading to profound neurological consequences. While the

role of anti-streptolysin O and other anti-streptococcal antibodies is central to the molecular

mimicry hypothesis, further research is needed to fully elucidate the precise mechanisms of

neuronal dysfunction and to develop more targeted and effective therapies. The experimental

models and signaling pathways outlined in this guide provide a framework for continued

investigation into this debilitating disorder.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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